Cas no 184174-80-9 (methyl 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate)

methyl 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate structure
184174-80-9 structure
Product Name:methyl 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
CAS No:184174-80-9
MF:C9H11NO2S
MW:197.2541410923
MDL:MFCD00625612
CID:135838
PubChem ID:2818378
Update Time:2025-10-28

methyl 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
    • 2-Amino-5,6-Dihydro-4H-Cyclopenta[b]Thiophene-3-Carboxylic Acid Methyl Ester
    • 4H-Cyclopenta[b]thiophene-3-carboxylicacid, 2-amino-5,6-dihydro-, methyl ester
    • Methyl 2-amino-5,6-dihydro-4H-cyclopenta[b]-thiophene-3-carboxylate
    • AC1MDXJT
    • AC1Q42JC
    • Enamine_005617
    • methyl 2-amino-4,5,6-trihydrocyclopenta[1,2-b]thiophene-3-carboxylate
    • methyl 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
    • SBB000366
    • AKOS B000471
    • ARONIS017538
    • Oprea1_049617
    • Oprea1_696087
    • 008
    • AG-690
    • AKOS BBB
    • AKOS BBB/008
    • BAS 00750800
    • ZINC03684633
    • AG-690/33033047
    • 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, methyl ester
    • SCHEMBL2181401
    • methyl2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
    • J-507893
    • FT-0643761
    • A812839
    • FS-1353
    • EN300-05416
    • MFCD00625612
    • DTXSID20384758
    • s10368
    • 184174-80-9
    • F3146-1347
    • HMS1409P07
    • AKOS000111660
    • Z56914827
    • STK025422
    • ALBB-001589
    • DB-044519
    • MDL： MFCD00625612
    • Inchi： 1S/C9H11NO2S/c1-12-9(11)7-5-3-2-4-6(5)13-8(7)10/h2-4,10H2,1H3
    • InChI Key： XUKGZPUAFGAYHC-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)OC)C2=C1CCC2)N

Computed Properties

  • Exact Mass: 197.05100
  • Monoisotopic Mass: 197.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.6A^2

Experimental Properties

  • Density: 1.331
  • Melting Point: 177°C
  • Boiling Point: 378.6°Cat760mmHg
  • Flash Point: 182.8°C
  • Refractive Index: 1.631
  • PSA: 80.56000
  • LogP: 2.18680

methyl 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

methyl 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate Pricemore >>

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